1-ethynyl-4,4-dimethylcyclohexan-1-amine hydrochloride
Overview
Description
1-ethynyl-4,4-dimethylcyclohexan-1-amine hydrochloride, also known as EDMAH, is an organic compound with the molecular formula C9H17ClN. It is a colourless solid that is soluble in water and polar organic solvents. EDMAH is widely used in the synthesis of organic compounds and has many applications in scientific research.
Scientific Research Applications
1-ethynyl-4,4-dimethylcyclohexan-1-amine hydrochloride has a variety of applications in scientific research. It is commonly used as a reagent in organic syntheses, such as the synthesis of heterocyclic compounds. It is also used in the synthesis of peptides, proteins, and other bioactive compounds. This compound is also used in the synthesis of pharmaceuticals, such as antifungal and antimicrobial compounds. Additionally, this compound is used in the synthesis of dyes, pigments, and other organic compounds.
Mechanism of Action
The mechanism of action of 1-ethynyl-4,4-dimethylcyclohexan-1-amine hydrochloride is not well understood. It is believed that this compound acts as a proton donor, donating a proton to the substrate molecule. This protonation of the substrate molecule results in the formation of a more stable product. Additionally, this compound may act as a nucleophile, attacking the substrate molecule to form a new product.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects in humans or other organisms. It is believed to be non-toxic, but further research is needed to confirm this.
Advantages and Limitations for Lab Experiments
1-ethynyl-4,4-dimethylcyclohexan-1-amine hydrochloride has several advantages for use in laboratory experiments. It is water-soluble, making it easy to use in aqueous solutions. It is also relatively stable, allowing for long-term storage. Additionally, this compound is relatively inexpensive, making it cost-effective for use in laboratory experiments. The main limitation of this compound is that it is not very soluble in non-polar solvents, making it difficult to use in organic syntheses.
Future Directions
There are several potential future directions for the use of 1-ethynyl-4,4-dimethylcyclohexan-1-amine hydrochloride. One potential direction is the use of this compound in the synthesis of peptides and proteins. Additionally, this compound could be used in the synthesis of pharmaceuticals, such as antifungal and antimicrobial compounds. Further research could also be done to explore the mechanism of action of this compound and to determine its biochemical and physiological effects. Finally, this compound could be used in the synthesis of dyes, pigments, and other organic compounds.
Synthesis Methods
1-ethynyl-4,4-dimethylcyclohexan-1-amine hydrochloride can be synthesized from 1-ethynyl-4,4-dimethylcyclohexan-1-amine (EDMA), which is commercially available. This compound can be synthesized by reacting EDMA with hydrochloric acid in an aqueous solution. The reaction is usually performed at room temperature, and the reaction time is usually between 1-2 hours. The reaction is typically complete when the pH of the solution reaches 3-4. The resulting product is this compound hydrochloride, which is a white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethynyl-4,4-dimethylcyclohexan-1-amine hydrochloride involves the addition of an ethynyl group to 4,4-dimethylcyclohexan-1-amine, followed by the formation of the hydrochloride salt.", "Starting Materials": [ "4,4-dimethylcyclohexan-1-amine", "Sodium amide", "Acetylene", "Hydrochloric acid", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve 4,4-dimethylcyclohexan-1-amine in dry diethyl ether.", "Step 2: Add sodium amide to the solution and stir for 30 minutes at room temperature.", "Step 3: Slowly add acetylene to the reaction mixture and stir for 2 hours at room temperature.", "Step 4: Quench the reaction by adding hydrochloric acid and stir for 30 minutes.", "Step 5: Extract the product with diethyl ether and dry over anhydrous magnesium sulfate.", "Step 6: Concentrate the solution to obtain 1-ethynyl-4,4-dimethylcyclohexan-1-amine as a yellow oil.", "Step 7: Dissolve the product in hydrochloric acid and evaporate to dryness to obtain 1-ethynyl-4,4-dimethylcyclohexan-1-amine hydrochloride as a white solid." ] } | |
CAS RN |
2758002-26-3 |
Molecular Formula |
C10H18ClN |
Molecular Weight |
187.7 |
Purity |
95 |
Origin of Product |
United States |
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